Cas no 2135332-06-6 (5-Chloro-7-fluoro-1H-benzo[D][1,2,3]triazole)

• Product Name: 5-Chloro-7-fluoro-1H-benzo[D][1,2,3]triazole
• CAS No: 2135332-06-6
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 6794326
• PubChem ID: 138110698
• Update Time: 2024-09-13

5-Chloro-7-fluoro-1H-benzo[D][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-fluoro-1H-benzo[d][1,2,3]triazole
• 2135332-06-6
• 5-CHLORO-7-FLUORO-1H-BENZO[D][1,2,3]TRIAZOLE
• 5-Chloro-7-fluoro-1H-benzo[D][1,2,3]triazole

• Inchi： 1S/C6H3ClFN3/c7-3-1-4(8)6-5(2-3)9-11-10-6/h1-2H,(H,9,10,11)
• InChI Key： LFQPUCURWMAWOC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C=1)=NNN=2)F

Computed Properties

• Exact Mass: 170.9999530g/mol
• Monoisotopic Mass: 170.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų